Cas no 1799429-38-1 (N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-methaneamine)

N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-methaneamine is a specialized boronic ester derivative featuring a hexamethyl-substituted dioxaborolane ring and a methaneamine functional group. This compound is valued for its stability and reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura couplings, where it serves as an effective boron reagent. The hexamethyl substitution enhances steric protection, improving shelf life and handling under ambient conditions. Its structural design facilitates efficient transmetalation while minimizing side reactions. The compound is commonly employed in pharmaceutical and agrochemical synthesis, offering consistent performance in forming carbon-carbon bonds. Suitable for use in anhydrous environments, it is typically handled under inert conditions to preserve its integrity.

N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-methaneamine structure

1799429-38-1 structure

Product Name:N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-methaneamine

CAS No:1799429-38-1

MF:C₉H₂₀BNO₂

MW:185.07160282135

CID:5674194

PubChem ID:18723847

Update Time:2025-06-08

N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-methaneamine Chemical and Physical Properties

Names and Identifiers

- 1799429-38-1
- EN300-26625376
- dimethyl[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]amine
- N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-methaneamine
- 1,3,2-Dioxaborolane-2-methanamine, N,N,4,4,5,5-hexamethyl-
- Inchi： 1S/C9H20BNO2/c1-8(2)9(3,4)13-10(12-8)7-11(5)6/h7H2,1-6H3
- InChI Key： DJOFMXLTNNVPDL-UHFFFAOYSA-N
- SMILES： O1B(CN(C)C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 185.1587090g/mol
Monoisotopic Mass: 185.1587090g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.7Å²

Experimental Properties

Density: 0.92±0.1 g/cm3(Predicted)
Boiling Point: 187.7±23.0 °C(Predicted)
pka: 10.26±0.28(Predicted)

N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-methaneamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26625376-0.05g	dimethyl[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]amine	1799429-38-1	95.0%	0.05g	$359.0	2025-03-20
Enamine	EN300-26625376-1g	dimethyl[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]amine	1799429-38-1		1g	$428.0	2023-09-12
Enamine	EN300-26625376-5g	dimethyl[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]amine	1799429-38-1		5g	$1240.0	2023-09-12
Enamine	EN300-26625376-10g	dimethyl[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]amine	1799429-38-1		10g	$1839.0	2023-09-12
Enamine	EN300-26625376-0.1g	dimethyl[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]amine	1799429-38-1	95.0%	0.1g	$376.0	2025-03-20
Enamine	EN300-26625376-0.25g	dimethyl[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]amine	1799429-38-1	95.0%	0.25g	$393.0	2025-03-20
Enamine	EN300-26625376-0.5g	dimethyl[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]amine	1799429-38-1	95.0%	0.5g	$410.0	2025-03-20
Enamine	EN300-26625376-1.0g	dimethyl[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]amine	1799429-38-1	95.0%	1.0g	$428.0	2025-03-20
Enamine	EN300-26625376-2.5g	dimethyl[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]amine	1799429-38-1	95.0%	2.5g	$838.0	2025-03-20
Enamine	EN300-26625376-5.0g	dimethyl[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]amine	1799429-38-1	95.0%	5.0g	$1240.0	2025-03-20

N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-methaneamine Related Literature

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Additional information on N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-methaneamine

N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-methaneamine: A Comprehensive Overview

The compound N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-methaneamine (CAS No. 1799429-38-1) is a highly specialized organic compound with a unique structure and versatile applications in modern chemistry. This compound belongs to the class of dioxaborolanes, which are known for their stability and reactivity in various chemical reactions. The dioxaborolane framework in this molecule provides a robust platform for functionalization and modification, making it a valuable tool in organic synthesis.

Recent studies have highlighted the potential of N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-methaneamine in the field of catalysis. Researchers have demonstrated that this compound can act as an efficient catalyst in the synthesis of complex organic molecules. Its ability to stabilize transition states and facilitate bond formation has made it a promising candidate for use in industrial chemical processes. This advancement underscores the importance of understanding the molecular mechanisms underlying its catalytic activity.

In addition to its catalytic applications, N,N,4,4,5,5-Hexamethyl-1,3,2-dioxaborolane-2-methaneamine has shown remarkable properties in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the development of novel materials for electronic applications. For instance, recent research has explored its role in creating advanced semiconductors and optoelectronic devices. These findings suggest that the compound could play a pivotal role in the next generation of electronic materials.

The synthesis of N,N,4,4,5,5-Hexamethyl-1